Cas no 2137786-42-4 (2-Heptynoic acid, 4-(1-methylethyl)-)

• Product Name: 2-Heptynoic acid, 4-(1-methylethyl)-
• CAS No: 2137786-42-4
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 5300014
• Update Time: 2025-05-20

2-Heptynoic acid, 4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Heptynoic acid, 4-(1-methylethyl)-

• Inchi： 1S/C10H16O2/c1-4-5-9(8(2)3)6-7-10(11)12/h8-9H,4-5H2,1-3H3,(H,11,12)
• InChI Key： NRGPBFMNXMGAEN-UHFFFAOYSA-N
• SMILES： C(O)(=O)C#CC(C(C)C)CCC

Additional information on 2-Heptynoic acid, 4-(1-methylethyl)-

Introduction to 2-Heptynoic acid, 4-(1-methylethyl)- (CAS No. 2137786-42-4)

2-Heptynoic acid, 4-(1-methylethyl)-, identified by its Chemical Abstracts Service (CAS) number 2137786-42-4, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of alpha-haloacids, characterized by the presence of a terminal alkyne group and a halogen substituent, which makes it a versatile intermediate in synthetic chemistry and a potential candidate for various biochemical applications.

The molecular structure of 2-Heptynoic acid, 4-(1-methylethyl)- consists of a heptyne chain with a carboxylic acid functional group at one end and a bromine atom at the fourth carbon position, flanked by an isopropyl group. This unique arrangement imparts distinct reactivity and selectivity, making it valuable in the synthesis of complex molecules. The presence of both the alkyne and halogen functionalities allows for diverse chemical transformations, including cross-coupling reactions, nucleophilic substitutions, and additions, which are pivotal in constructing intricate molecular architectures.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. Specifically, the combination of an acetylenic bond and a halogenated acid moiety has been investigated for its role in modulating biological pathways. Studies have demonstrated that such compounds can interact with enzymes and receptors in novel ways, potentially leading to the development of new therapeutic agents. For instance, derivatives of 2-Heptynoic acid, 4-(1-methylethyl)- have been explored for their anti-inflammatory and antimicrobial properties.

The synthesis of 2-Heptynoic acid, 4-(1-methylethyl)- typically involves multi-step organic reactions starting from readily available precursors. One common approach involves the halogenation of a heptyne derivative followed by functional group transformations to introduce the carboxylic acid moiety. The isopropyl group is often introduced via an alkylating reaction or through the reduction of an ester intermediate. The precise control over reaction conditions is crucial to ensure high yield and purity, as side reactions can lead to undesired byproducts that may complicate downstream applications.

From a computational chemistry perspective, the reactivity of 2-Heptynoic acid, 4-(1-methylethyl)- has been studied using density functional theory (DFT) calculations. These studies have provided insights into the electronic structure and potential energy surfaces of various reaction pathways. The computational results have helped chemists optimize synthetic routes and predict the outcomes of novel reactions involving this compound. Such theoretical investigations are increasingly integral to modern drug discovery pipelines, where virtual screening and molecular modeling play critical roles.

The biological activity of 2-Heptynoic acid, 4-(1-methylethyl)- has been evaluated in several preclinical studies. Researchers have focused on its interaction with target proteins such as kinases and transcription factors, which are key regulators in cellular signaling pathways. Preliminary findings suggest that this compound can modulate the activity of these targets, leading to changes in gene expression and cell behavior. These observations have prompted further investigation into its potential as a lead compound for drug development.

In addition to its pharmacological applications, 2-Heptynoic acid, 4-(1-methylethyl)- has found utility in materials science. The alkyne functionality allows for polymerization reactions, enabling the synthesis of novel materials with tailored properties. For example, conjugated polymers incorporating this unit have shown promise in organic electronics due to their ability to transport charge efficiently. Such materials are being explored for use in solar cells, light-emitting diodes (LEDs), and other optoelectronic devices.

The handling and storage of 2-Heptynoic acid, 4-(1-methylethyl)- require careful consideration to maintain its stability and prevent degradation. The compound should be stored under inert conditions at low temperatures to minimize unwanted reactions. Proper ventilation and personal protective equipment (PPE) are essential when working with this substance in laboratory settings. Safety protocols must be strictly followed to ensure the well-being of researchers handling these chemicals.

Future research directions for 2-Heptynoic acid, 4-(1-methylethyl)- include exploring its derivatives for enhanced biological activity and improved pharmacokinetic properties. By modifying its structural features—such as introducing additional functional groups or altering the length of the carbon chain—scientists aim to develop more effective therapeutic agents. Advances in synthetic methodologies will also contribute to making these compounds more accessible for industrial applications.

The integration of 2-Heptynoic acid, 4-(1-methylethyl)- into drug discovery pipelines represents a significant step forward in addressing unmet medical needs. Its unique structural features offer opportunities for innovation across multiple disciplines, from medicinal chemistry to materials science. As research continues to uncover new applications for this compound, its importance in advancing scientific knowledge and technological development is likely to grow.